N-[(5-chloro-8-hydroxy-7-quinolinyl)(4-methylphenyl)methyl]-3-methoxybenzamide

• IUPAC Name: N-[(5-chloro-8-hydroxyquinolin-7-yl)-(4-methylphenyl)methyl]-3-methoxybenzamide
• InChI: InChI=1S/C25H21ClN2O3/c1-15-8-10-16(11-9-15)22(28-25(30)17-5-3-6-18(13-17)31-2)20-14-21(26)19-7-4-12-27-23(19)24(20)29/h3-14,22,29H,1-2H3,(H,28,30)
• InChI Key: DYRXAXDGAQMJDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC(=C3C=CC=NC3=C2O)Cl)NC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C25H21ClN2O3
• Molecular Weight: 432.9 g/mol

Description

N-[(5-chloro-8-hydroxy-7-quinolinyl)(4-methylphenyl)methyl]-3-methoxybenzamide, also known as CQMA, is a synthetic compound that has gained attention due to its potential use in scientific research. CQMA belongs to the class of quinoline derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of N-[(5-chloro-8-hydroxy-7-quinolinyl)(4-methylphenyl)methyl]-3-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, this compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. In malaria research, this compound has been found to inhibit the activity of heme detoxification enzymes, which are essential for the survival of the parasite. In Alzheimer's disease research, this compound has been shown to reduce the production of reactive oxygen species (ROS) and inhibit the activity of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the research application. In cancer research, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells. In malaria research, this compound has been shown to inhibit the growth of the parasite and reduce the levels of heme, which is toxic to the parasite. In Alzheimer's disease research, this compound has been shown to reduce oxidative stress and inflammation, which are believed to contribute to the development of the disease.

Advantages and Limitations for Lab Experiments

N-[(5-chloro-8-hydroxy-7-quinolinyl)(4-methylphenyl)methyl]-3-methoxybenzamide has several advantages for lab experiments, including its synthetic availability, low cost, and high purity. However, there are also some limitations to its use, such as its potential toxicity and lack of specificity for certain enzymes and signaling pathways. Therefore, caution should be taken when using this compound in lab experiments, and further research is needed to fully understand its potential risks and benefits.

Future Directions

There are several future directions for the research on N-[(5-chloro-8-hydroxy-7-quinolinyl)(4-methylphenyl)methyl]-3-methoxybenzamide. In cancer research, further studies are needed to investigate the potential use of this compound as a therapeutic agent for various types of cancer. In malaria research, more studies are needed to understand the mechanism of action of this compound and to develop more potent antimalarial agents based on its structure. In Alzheimer's disease research, further studies are needed to investigate the potential use of this compound as a neuroprotective agent and to understand its effects on the aging brain.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention for its potential use in scientific research. It has been studied for its pharmacological properties in cancer, malaria, and Alzheimer's disease research. The synthesis method of this compound involves the reaction of 5-chloro-8-hydroxyquinoline, 4-methylbenzyl chloride, and 3-methoxybenzamide in the presence of a base. The mechanism of action of this compound is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has several advantages for lab experiments, but caution should be taken when using it due to its potential toxicity and lack of specificity for certain enzymes and signaling pathways. Future research on this compound should focus on its potential use as a therapeutic agent and its effects on the aging brain.

Scientific Research Applications

N-[(5-chloro-8-hydroxy-7-quinolinyl)(4-methylphenyl)methyl]-3-methoxybenzamide has been studied for its potential use in treating various diseases such as cancer, malaria, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In malaria research, this compound has been found to have antimalarial activity by inhibiting the growth of Plasmodium falciparum, the parasite that causes malaria. In Alzheimer's disease research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.